Cas no 64394-47-4 (Bis(carbonyldithio)tetrathiafulvalene)

• Product Name: Bis(carbonyldithio)tetrathiafulvalene
• CAS No: 64394-47-4
• MF: C₈O₂S₈
• MW: 384.604391098022
• CID: 499902
• PubChem ID: 87564206
• Update Time: 2025-10-29

Bis(carbonyldithio)tetrathiafulvalene Chemical and Physical Properties

Names and Identifiers

• [1,3]Dithiolo[4,5-d]-1,3-dithiol-2-one,5-(5-oxo[1,3]dithiolo[4,5-d]-1,3-dithiol-2-ylidene)-
• 2-(5-oxo-[1,3]dithiolo[4,5-d][1,3]dithiol-2-ylidene)-[1,3]dithiolo[4,5-d][1,3]dithiol-5-one
• BIS(CARBONYLDITHIO)TETRATHIAFULVALENE
• 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one)
• 5-(5-Oxo-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiol-2-ylidene)-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiol-2-one
• 64394-47-4
• SCHEMBL10527212
• MFCD00059965
• FT-0623053
• [2,2'-Bi[1,3]dithiolo[4,5-d][1,3]dithiolylidene]-5,5'-dione
• T71172
• B1272
• bis-(Carbonyldithio)tetrathiafulvalene
• DTXSID80465638
• CS-0363249
• DB-263336
• 5-(5-Oxo[1,3]dithiolo[4,5-d][1,3]dithiol-2-ylidene)[1,3]dithiolo[4,5-d][1,3]dithiol-2-one
• 5-{5-OXO-[1,3]DITHIOLO[4,5-D][1,3]DITHIOL-2-YLIDENE}-[1,3]DITHIOLO[4,5-D][1,3]DITHIOL-2-ONE
• JVSSQMMIVZRMMO-UHFFFAOYSA-N
• Bis(carbonyldithio)tetrathiafulvalene

• MDL： B152614
• Inchi： 1S/C8O2S8/c9-7-15-3-4(16-7)12-1(11-3)2-13-5-6(14-2)18-8(10)17-5
• InChI Key： JVSSQMMIVZRMMO-UHFFFAOYSA-N
• SMILES： S1C2=C(SC(=O)S2)S/C/1=C1/SC2=C(SC(=O)S2)S/1

Computed Properties

• Exact Mass: 383.76600
• Monoisotopic Mass: 383.7663986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 237

Experimental Properties

• Color/Form: Brown crystalline powder
• PSA: 248.30000
• LogP: 4.87540
• Solubility: Not determined

Bis(carbonyldithio)tetrathiafulvalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Bis(carbonyldithio)tetrathiafulvalene

Exploring Bis(carbonyldithio)tetrathiafulvalene (CAS No. 64394-47-4): Properties, Applications, and Future Perspectives

Bis(carbonyldithio)tetrathiafulvalene (CAS No. 64394-47-4), often abbreviated as BCT-TTF, is a sulfur-rich organic compound that has garnered significant attention in materials science and electronics. Its unique molecular structure, featuring alternating carbonyl and dithiole groups, enables exceptional electron-transfer properties, making it a promising candidate for advanced applications in organic semiconductors, conductive polymers, and molecular electronics.

One of the most intriguing aspects of Bis(carbonyldithio)tetrathiafulvalene is its role in the development of next-generation flexible electronics. As the demand for wearable technology and foldable displays grows, researchers are increasingly exploring organic conductive materials like BCT-TTF due to their lightweight nature and tunable electrical properties. Recent studies have highlighted its potential in organic field-effect transistors (OFETs) and photovoltaic cells, where its high carrier mobility and stability under ambient conditions offer distinct advantages over traditional silicon-based materials.

In the context of sustainable technology, Bis(carbonyldithio)tetrathiafulvalene aligns with the global push for green chemistry and eco-friendly materials. Unlike conventional semiconductors that rely on rare-earth metals, BCT-TTF is composed of abundant elements (carbon, sulfur, and oxygen), reducing environmental impact. This has sparked interest in its use for biodegradable electronics and energy storage systems, addressing common queries such as "Can organic materials replace silicon?" and "What are the most sustainable alternatives for electronic components?"

The compound's redox-active behavior also makes it a focal point in electrochemical research. Scientists are investigating its application in supercapacitors and battery electrodes, where its ability to undergo reversible electron transfer could enhance energy density and cycling stability. A frequently searched question—"How do organic materials improve battery performance?"—finds relevance here, as BCT-TTF exemplifies how molecular design can optimize charge storage mechanisms.

Beyond electronics, Bis(carbonyldithio)tetrathiafulvalene has shown promise in sensor technology. Its sensitivity to environmental stimuli, such as pH changes or gas molecules, positions it as a potential component in chemical sensors for healthcare or industrial monitoring. This ties into trending topics like "smart sensors for air quality detection" and "materials for real-time health diagnostics," underscoring its multidisciplinary appeal.

Despite its potential, challenges remain in scaling up the synthesis of BCT-TTF and integrating it into commercial devices. Researchers are actively exploring cost-effective fabrication methods, such as solution processing, to overcome these hurdles. The compound's compatibility with inkjet printing and roll-to-roll manufacturing further highlights its adaptability for large-scale production—a key consideration for industries seeking answers to "How can organic electronics be mass-produced?"

In summary, Bis(carbonyldithio)tetrathiafulvalene (CAS No. 64394-47-4) represents a versatile and innovative material at the intersection of chemistry, physics, and engineering. Its applications in flexible electronics, energy storage, and sensing technologies reflect broader trends toward sustainability and functionality. As research progresses, this compound may well become a cornerstone of the organic electronics revolution, answering critical questions about the future of materials science.